Cas no 78853-02-8 (2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde)

• Product Name: 2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde
• CAS No: 78853-02-8
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 1793253
• Update Time: 2024-03-01

2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-[[(1S,4aR)-Decahydro-2β-hydroxy-2,5,5,8aα-tetramethylnaphthalen-1-yl]methyl]-3,6-dihydroxybenzaldehyde

• Inchi： 1S/C22H32O4/c1-20(2)9-5-10-21(3)18(20)8-11-22(4,26)19(21)12-14-15(13-23)17(25)7-6-16(14)24/h6-7,13,18-19,24-26H,5,8-12H2,1-4H3
• InChI Key： ASIYDTZMRHYFMC-UHFFFAOYSA-N
• SMILES： CC1(C2C(C(C(CC2)(O)C)CC2C(C=O)=C(O)C=CC=2O)(C)CCC1)C

Computed Properties

• Exact Mass: 360.23
• Monoisotopic Mass: 360.23
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes